Cas no 208592-53-4 (1H-Indole-2,3-dione, 7-iodo-5-methyl-)
208592-53-4 structure
Product Name:1H-Indole-2,3-dione, 7-iodo-5-methyl-
CAS No:208592-53-4
MF:C9H6INO2
MW:287.053914546967
CID:1396599
PubChem ID:15322287
Update Time:2025-04-20
1H-Indole-2,3-dione, 7-iodo-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-2,3-dione, 7-iodo-5-methyl-
- 7-iodo-5-methyl-1H-indole-2,3-dione
- 208592-53-4
- 7-Iodo-5-methylindoline-2,3-dione
- 7-iodo-5-methyl-2,3-dihydro-1H-indole-2,3-dione
- DTXSID60571443
-
- Inchi: 1S/C9H6INO2/c1-4-2-5-7(6(10)3-4)11-9(13)8(5)12/h2-3H,1H3,(H,11,12,13)
- InChI Key: PDJSHZMMLXJRSP-UHFFFAOYSA-N
- SMILES: IC1=CC(C)=CC2C(C(NC=21)=O)=O
Computed Properties
- Exact Mass: 286.94388
- Monoisotopic Mass: 286.94433g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- PSA: 46.17
1H-Indole-2,3-dione, 7-iodo-5-methyl- Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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